Cas no 1361777-05-0 (2,6-Dichloro-3'-difluoromethoxy-biphenyl)

2,6-Dichloro-3'-difluoromethoxy-biphenyl is a biphenyl derivative characterized by its dichloro and difluoromethoxy substituents, which enhance its utility in organic synthesis and pharmaceutical intermediates. The electron-withdrawing properties of the chlorine and fluorine atoms contribute to its stability and reactivity, making it suitable for cross-coupling reactions and as a building block in agrochemical and pharmaceutical applications. Its structural features allow for precise functionalization, enabling the development of complex molecules. The compound’s high purity and well-defined molecular structure ensure consistent performance in research and industrial processes. Its compatibility with various synthetic methodologies underscores its versatility in advanced chemical synthesis.
2,6-Dichloro-3'-difluoromethoxy-biphenyl structure
1361777-05-0 structure
Product name:2,6-Dichloro-3'-difluoromethoxy-biphenyl
CAS No:1361777-05-0
MF:C13H8Cl2F2O
MW:289.104828834534
CID:4996539

2,6-Dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-3'-difluoromethoxy-biphenyl
    • Inchi: 1S/C13H8Cl2F2O/c14-10-5-2-6-11(15)12(10)8-3-1-4-9(7-8)18-13(16)17/h1-7,13H
    • InChI Key: RWGWBXJGPDJDSS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C=CC=C(C=1)OC(F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Topological Polar Surface Area: 9.2
  • XLogP3: 5.7

2,6-Dichloro-3'-difluoromethoxy-biphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011004664-500mg
2,6-Dichloro-3'-difluoromethoxy-biphenyl
1361777-05-0 97%
500mg
823.15 USD 2021-07-05
Alichem
A011004664-250mg
2,6-Dichloro-3'-difluoromethoxy-biphenyl
1361777-05-0 97%
250mg
504.00 USD 2021-07-05
Alichem
A011004664-1g
2,6-Dichloro-3'-difluoromethoxy-biphenyl
1361777-05-0 97%
1g
1,564.50 USD 2021-07-05

Additional information on 2,6-Dichloro-3'-difluoromethoxy-biphenyl

Introduction to 2,6-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361777-05-0)

2,6-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361777-05-0) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its dichloro and difluoromethoxy substituents, which confer specific chemical and biological properties that make it a valuable component in various research and development activities.

The molecular formula of 2,6-Dichloro-3'-difluoromethoxy-biphenyl is C13H8Cl2F2O, and its molecular weight is 281.09 g/mol. The compound's structure consists of a biphenyl core with two chlorine atoms at the 2 and 6 positions of one phenyl ring and a difluoromethoxy group at the 3' position of the other phenyl ring. This arrangement of substituents imparts unique electronic and steric effects that influence its reactivity and biological activity.

In recent years, 2,6-Dichloro-3'-difluoromethoxy-biphenyl has gained significant attention in the scientific community due to its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of halogen substituents, particularly chlorine and fluorine, makes it an attractive candidate for functionalization reactions that can lead to the development of novel compounds with enhanced properties.

Research into the biological activity of 2,6-Dichloro-3'-difluoromethoxy-biphenyl has also yielded promising results. Studies have shown that this compound exhibits potent antifungal and antibacterial properties, making it a potential lead compound for the development of new antimicrobial agents. Additionally, its ability to modulate specific biological pathways has been explored in the context of cancer research, where it has shown promise as a potential therapeutic agent.

The synthesis of 2,6-Dichloro-3'-difluoromethoxy-biphenyl involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and nucleophilic aromatic substitution reactions. These methods allow for the efficient construction of the biphenyl core with the desired substituents, making it accessible for further functionalization.

In terms of safety and handling, 2,6-Dichloro-3'-difluoromethoxy-biphenyl should be managed with care due to its reactivity and potential health effects. It is important to follow standard laboratory safety protocols when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of 2,6-Dichloro-3'-difluoromethoxy-biphenyl is another important consideration. While it is not classified as a hazardous material or controlled substance, its release into the environment should be minimized to avoid potential ecological harm. Researchers are actively investigating more sustainable synthetic methods that reduce waste and minimize environmental impact.

In conclusion, 2,6-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361777-05-0) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry, biology, and pharmaceuticals.

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